Cas no 1705979-27-6 (2-(1-methyl-1H-indol-3-yl)-1-(3-(thiazol-2-yloxy)azetidin-1-yl)ethanone)

• Product Name: 2-(1-methyl-1H-indol-3-yl)-1-(3-(thiazol-2-yloxy)azetidin-1-yl)ethanone
• CAS No: 1705979-27-6
• MF: C₁₇H₁₇N₃O₂S
• MW: 327.400782346725
• CID: 5830698
• PubChem ID: 90627577
• Update Time: 2025-11-01

2-(1-methyl-1H-indol-3-yl)-1-(3-(thiazol-2-yloxy)azetidin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1705979-27-6
• 2-(1-methylindol-3-yl)-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]ethanone
• AKOS025101041
• 2-(1-methyl-1H-indol-3-yl)-1-(3-(thiazol-2-yloxy)azetidin-1-yl)ethanone
• 2-(1-methyl-1H-indol-3-yl)-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]ethan-1-one
• F6471-3723

• Inchi： 1S/C17H17N3O2S/c1-19-9-12(14-4-2-3-5-15(14)19)8-16(21)20-10-13(11-20)22-17-18-6-7-23-17/h2-7,9,13H,8,10-11H2,1H3
• InChI Key： VUONLDNALLGADE-UHFFFAOYSA-N
• SMILES： S1C=CN=C1OC1CN(C(CC2=CN(C)C3C=CC=CC2=3)=O)C1

Computed Properties

• Exact Mass: 327.10414797g/mol
• Monoisotopic Mass: 327.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(1-methyl-1H-indol-3-yl)-1-(3-(thiazol-2-yloxy)azetidin-1-yl)ethanone

Introduction to 2-(1-methyl-1H-indol-3-yl)-1-(3-(thiazol-2-yloxy)azetidin-1-yl)ethanone (CAS No. 1705979-27-6) in Modern Chemical Biology and Medicinal Chemistry

The compound 2-(1-methyl-1H-indol-3-yl)-1-(3-(thiazol-2-yloxy)azetidin-1-yl)ethanone, identified by its CAS number 1705979-27-6, represents a fascinating intersection of structural complexity and biological activity. This molecule, featuring a hybrid scaffold that combines an indole moiety with a thiazole and azetidine ring system, has garnered attention in the field of medicinal chemistry due to its potential pharmacological properties. The structural arrangement of this compound not only underscores its synthetic elegance but also hints at its utility in modulating biological pathways, particularly those involving inflammation, neurodegeneration, and metabolic disorders.

Recent advancements in chemical biology have highlighted the significance of heterocyclic compounds in drug discovery. The indole ring, a prominent feature in 2-(1-methyl-1H-indol-3-yl)-1-(3-(thiazol-2-yloxy)azetidin-1-yl)ethanone, is well-documented for its role in various pharmacological contexts. For instance, indole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and antioxidant properties. The presence of a methyl-substituted indole moiety further enhances the compound's interaction with biological targets, potentially increasing its binding affinity and therapeutic efficacy.

The incorporation of a thiazole ring into the molecular structure introduces another layer of biological relevance. Thiazole derivatives are known for their diverse pharmacological activities, including antiviral, anti-inflammatory, and anticancer effects. In particular, the thiazol-2-yloxy substituent in 2-(1-methyl-1H-indol-3-yl)-1-(3-(thiazol-2-yloxy)azetidin-1-yl)ethanone suggests a potential role in modulating enzyme activities and receptor interactions. This is particularly intriguing given the recent interest in thiazole-based compounds as modulators of signal transduction pathways involved in chronic diseases.

The azetidine ring system further contributes to the compound's structural diversity and functional potential. Azetidine derivatives have been explored for their pharmacological properties, including anti-inflammatory and analgesic effects. The azetidin-1-yloxy group in this compound may facilitate interactions with specific binding sites on target proteins, thereby influencing cellular processes. This structural motif is particularly relevant in the context of developing novel therapeutics for neurological disorders, where precise modulation of protein-protein interactions is crucial.

From a synthetic chemistry perspective, 2-(1-methyl-1H-indol-3-yl)-1-(3-(thiazol-2-yloxy)azetidin-1-yl)ethanone exemplifies the art of molecular design. The synthesis of this compound involves multiple steps, including condensation reactions, cyclization processes, and functional group transformations. These synthetic strategies not only highlight the versatility of modern organic chemistry but also provide insights into the development of scalable synthetic routes for complex molecules. Such advancements are critical for translating laboratory discoveries into viable therapeutic agents.

The biological evaluation of 2-(1-methyl-1H-indol-3-yl)-1-(3-(thiazol-2-yloxy)azetidin-1-yl)ethanone has revealed promising activities in preclinical models. Studies have demonstrated its potential as an inhibitor of key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary data suggest that this compound may exhibit neuroprotective effects, making it a candidate for further investigation in neurodegenerative diseases like Alzheimer's and Parkinson's. These findings align with the broader trend in drug discovery towards identifying multifunctional compounds that can address multiple disease targets simultaneously.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for novel bioactive molecules like 2-(1-methyl-1H-indol-3-yl)-1-(3-(thiazol-2-yloxy)azetidin-1-y ethanone). Molecular docking studies have been instrumental in predicting binding interactions between this compound and potential biological targets. These computational approaches not only save time but also provide valuable insights into the structural determinants of binding affinity and selectivity. Such information is essential for optimizing lead compounds into potent therapeutic agents with minimal side effects.

Future directions in the study of 2-(1-methyl-H-indol 3 yl)-l (3 (thiaz ol 2 y loxy ) az et id ine l y l ) eth an one include exploring its mechanism of action at a molecular level. Understanding how this compound interacts with biological targets will provide critical insights into its therapeutic potential and help guide further optimization efforts. Additionally, investigating its metabolic stability and pharmacokinetic properties will be essential for evaluating its suitability for clinical development. These studies will contribute to the growing body of evidence supporting the use of hybrid heterocyclic compounds in modern medicine.

In conclusion, 2 - ( 1 - me thy l - 11 H - ind ol - 3 - yl ) - 11 - ( 3 - ( th i az o l - 2 - y lo x y ) az e t id i ne l y l ) e than one (CAS No . 1705979 -27 -6 ) stands as a testament to the power of interdisciplinary research in chemical biology and medicinal chemistry . Its unique structural features , combined with promising preclinical data , make it a compelling candidate for further exploration . As our understanding of disease mechanisms continues to evolve , compounds like this one will play an increasingly important role in developing innovative therapies that address complex human diseases .